![molecular formula C19H22N2O4S B4685055 N-[4-(cyclopentyloxy)phenyl]-4-[(methylsulfonyl)amino]benzamide](/img/structure/B4685055.png)
N-[4-(cyclopentyloxy)phenyl]-4-[(methylsulfonyl)amino]benzamide
Overview
Description
N-[4-(cyclopentyloxy)phenyl]-4-[(methylsulfonyl)amino]benzamide, also known as CPB-TM, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
N-[4-(cyclopentyloxy)phenyl]-4-[(methylsulfonyl)amino]benzamide exerts its effects through multiple mechanisms, including inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. In cancer cells, this compound inhibits the activity of enzymes involved in cell proliferation, leading to cell cycle arrest and apoptosis. In neurons, this compound reduces oxidative stress and inflammation by modulating the activity of various enzymes and signaling pathways. In inflammatory cells, this compound inhibits the production of inflammatory cytokines by modulating the activity of transcription factors and signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, reduction of oxidative stress and inflammation, and modulation of various signaling pathways. These effects have been observed in various cell types, including cancer cells, neurons, and inflammatory cells.
Advantages and Limitations for Lab Experiments
N-[4-(cyclopentyloxy)phenyl]-4-[(methylsulfonyl)amino]benzamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, this compound also has some limitations, including its limited availability and high cost.
Future Directions
There are several future directions for N-[4-(cyclopentyloxy)phenyl]-4-[(methylsulfonyl)amino]benzamide research, including the development of more efficient synthesis methods, the identification of new targets and signaling pathways, and the evaluation of its potential applications in other fields, such as cardiovascular diseases and metabolic disorders. Additionally, the development of this compound analogs with improved efficacy and reduced toxicity could lead to the development of new drugs for various diseases.
Scientific Research Applications
N-[4-(cyclopentyloxy)phenyl]-4-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential applications in various fields, including cancer research, neuroprotection, and inflammation. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In neuroprotection, this compound has been found to protect neurons from oxidative stress and reduce inflammation in the brain. In inflammation, this compound has been shown to inhibit the production of inflammatory cytokines and reduce the severity of inflammatory diseases.
properties
IUPAC Name |
N-(4-cyclopentyloxyphenyl)-4-(methanesulfonamido)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-26(23,24)21-16-8-6-14(7-9-16)19(22)20-15-10-12-18(13-11-15)25-17-4-2-3-5-17/h6-13,17,21H,2-5H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUTTXADQNXAFLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OC3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.